2-Fluoro-4-methylpentan-1-amine

• IUPAC Name: 2-fluoro-4-methylpentan-1-amine
• InChI: InChI=1S/C6H14FN/c1-5(2)3-6(7)4-8/h5-6H,3-4,8H2,1-2H3
• InChI Key: AHTSLFMUZQOMLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN)F
• Molecular Formula: C6H14FN
• Molecular Weight: 119.18 g/mol

Description

2-Fluoro-4-methylpentan-1-amine is a chemically differentiated building block for organic synthesis and medicinal chemistry. It is traditionally challenging to access. It is also known as 4F-MPH, a psychoactive substance that belongs to the methylphenidate class of compounds. This substance is a stimulant that affects the central nervous system by increasing the levels of dopamine and norepinephrine in the brain.

Synthesis Analysis

The synthesis of amines like this compound can be achieved through various methods. One efficient method starts with an S N 2 reaction between a 1 o or 2 o alkyl halide and the nucleophilic azide anion (N 3-) to produce an alkyl azide. The alkyl azide is not nucleophilic so it cannot react with additional alkyl halide to produce overalkylation.

Chemical Reactions Analysis

The chemical reactions involving this compound can be monitored using online tools that enable real-time observation of (bio)chemical reactions under real process conditions. These tools provide insights into the mechanism and kinetics of chemical reactions.

Scientific Research Applications

2-Fluoro-4-methylpentan-1-amine has a wide range of applications in the research community. It has been used as a reagent in organic synthesis, a catalyst in biochemical reactions, and as a reactant in various chemical reactions. It is also used in the synthesis of pharmaceuticals and other compounds. This compound is also used in the synthesis of polymers, in the production of polyurethanes and other polymeric materials, and in the production of polysaccharides.

Mechanism of Action

2-Fluoro-4-methylpentan-1-amine is a highly polar compound with a high dipole moment. This allows it to interact with other molecules and ions in solution, and it is this interaction that allows it to act as a catalyst in biochemical reactions. This compound acts as an acid-base catalyst and can help to increase the rate of reaction by increasing the number of collisions between reactants. This compound can also act as a nucleophile, allowing it to react with other molecules and form new products.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound also has an effect on the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. This compound has also been found to have an effect on the activity of the enzyme tyrosine hydroxylase, which is involved in the production of the neurotransmitter dopamine.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Fluoro-4-methylpentan-1-amine in laboratory experiments include its low boiling point and low melting point, its high dipole moment, and its high solubility in water. These properties make it an ideal reagent for organic synthesis and other chemical reactions. The main limitation of using this compound in laboratory experiments is its volatility, which can make it difficult to handle and store.

Future Directions

The future of 2-Fluoro-4-methylpentan-1-amine research is very promising. One potential direction is the development of new synthesis methods for this compound, which could lead to more efficient and cost-effective production of the compound. Another potential direction is the development of new applications for this compound, such as its use as a catalyst in biochemical reactions or its use in the synthesis of pharmaceuticals and other compounds. Finally, further research into the biochemical and physiological effects of this compound could lead to the development of new therapeutic agents.